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Compound of Interest

Compound Name: 2-Chlorophenoxyacetic acid

CAS No.: 27193-83-5

Cat. No.: B7761901

Get Quote

An In-depth Technical Guide to 2-
Chlorophenoxyacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chlorophenoxyacetic acid, a

synthetic auxin widely utilized in research and agriculture. This document details its chemical

identity, physicochemical properties, synthesis, mechanism of action, and analytical methods,

presented in a format tailored for scientific and research applications.

Chemical Identity and Properties
2-Chlorophenoxyacetic acid is a chlorinated derivative of phenoxyacetic acid. It is recognized

for its biological activity as a plant growth regulator, mimicking the effects of the natural plant

hormone auxin.

CAS Number: 614-61-9[1]
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Molecular Formula: C₈H₇ClO₃[1]

Structure:

Caption: Chemical structure of 2-Chlorophenoxyacetic acid.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Chlorophenoxyacetic acid is

presented in the table below for easy reference and comparison.

Property Value Reference

Molecular Weight 186.59 g/mol [1]

Appearance
White to off-white crystalline

solid

Melting Point 149-151 °C

Boiling Point Decomposes before boiling

Solubility in Water 1.2 g/L at 20 °C

pKa 2.86

Synthesis of 2-Chlorophenoxyacetic Acid
The synthesis of 2-Chlorophenoxyacetic acid can be achieved through the Williamson ether

synthesis, a common method for preparing ethers. This process involves the reaction of a

phenoxide with an organohalide.

Example Synthetic Protocol
This protocol is a representative example for the synthesis of 2-Chlorophenoxyacetic acid.

Researchers should adapt and optimize the conditions based on their specific laboratory

settings and available reagents.

Reaction Scheme:
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Caption: Synthesis of 2-Chlorophenoxyacetic acid via Williamson ether synthesis.

Materials:

2-Chlorophenol

Chloroacetic acid

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Dichloromethane

Anhydrous magnesium sulfate

Standard laboratory glassware and reflux apparatus

Procedure:

Phenoxide Formation: In a round-bottom flask equipped with a reflux condenser and

magnetic stirrer, dissolve 2-chlorophenol in an aqueous solution of sodium hydroxide. Stir

the mixture at room temperature for 30 minutes to ensure complete formation of the sodium

2-chlorophenoxide.

Williamson Ether Synthesis: To the phenoxide solution, add a solution of chloroacetic acid,

also neutralized with sodium hydroxide. Heat the reaction mixture to reflux and maintain for
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4-6 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and acidify

with hydrochloric acid to a pH of approximately 2. This will precipitate the crude 2-
Chlorophenoxyacetic acid.

Extraction and Purification: Extract the product into an organic solvent such as

dichloromethane. Wash the organic layer with brine, dry over anhydrous magnesium sulfate,

and filter.

Isolation: Remove the solvent under reduced pressure to yield the crude product.

Recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain pure 2-
Chlorophenoxyacetic acid.

Characterization: Confirm the identity and purity of the final product using techniques such

as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and

melting point analysis.

Mechanism of Action: A Synthetic Auxin
2-Chlorophenoxyacetic acid functions as a synthetic auxin, mimicking the action of the

natural plant hormone indole-3-acetic acid (IAA). At herbicidal concentrations, it disrupts normal

plant growth processes, leading to uncontrolled cell division and elongation, and ultimately,

plant death.

Auxin Signaling Pathway
The canonical auxin signaling pathway involves the perception of auxin by TIR1/AFB F-box

proteins, which are part of the SCF (Skp1-Cullin-F-box) ubiquitin ligase complex. The binding of

auxin promotes the interaction between TIR1/AFB and Aux/IAA transcriptional repressors,

leading to their ubiquitination and subsequent degradation by the 26S proteasome. The

degradation of Aux/IAA proteins releases Auxin Response Factors (ARFs), which can then

activate the transcription of auxin-responsive genes.
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Caption: Simplified diagram of the auxin signaling pathway disrupted by 2-
Chlorophenoxyacetic acid.

Synthetic auxins like 2-Chlorophenoxyacetic acid are generally more resistant to degradation

by the plant's metabolic machinery compared to IAA. This persistence leads to a continuous

stimulation of the auxin signaling pathway, resulting in the phytotoxic effects observed at

herbicidal concentrations.

Analytical Methods
The quantification of 2-Chlorophenoxyacetic acid in various matrices is crucial for research in

plant science, environmental science, and toxicology. High-performance liquid chromatography

(HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly employed for this

purpose.

Example Analytical Protocol: Quantification by HPLC
This protocol provides a general framework for the analysis of 2-Chlorophenoxyacetic acid in

plant tissue.

Workflow:

Sample Preparation
(Homogenization, Extraction)

Solid Phase Extraction
(Cleanup)

HPLC Analysis
(Separation, Detection)

Data Analysis
(Quantification)

Click to download full resolution via product page

Caption: General workflow for the quantification of 2-Chlorophenoxyacetic acid by HPLC.

Materials:

Plant tissue sample

Acetonitrile (ACN)

Methanol (MeOH)

Formic acid
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Water (HPLC grade)

Solid Phase Extraction (SPE) cartridges (e.g., C18)

HPLC system with a C18 column and UV or MS detector

Procedure:

Sample Extraction: Homogenize a known weight of plant tissue in an appropriate solvent,

such as acidified acetonitrile or methanol, to extract the analyte. Centrifuge the mixture to

pellet the solid debris.

Sample Cleanup: Pass the supernatant through a pre-conditioned C18 SPE cartridge to

remove interfering compounds. Wash the cartridge with a low-organic-content solvent and

then elute the 2-Chlorophenoxyacetic acid with a high-organic-content solvent (e.g.,

methanol).

HPLC Analysis: Evaporate the eluate to dryness and reconstitute in the mobile phase. Inject

a known volume of the sample into the HPLC system.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: An isocratic or gradient mixture of acidified water and acetonitrile/methanol.

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a wavelength of approximately 230 nm or by mass

spectrometry for higher sensitivity and selectivity.

Quantification: Prepare a calibration curve using standards of known concentrations of 2-
Chlorophenoxyacetic acid. Quantify the amount of the analyte in the sample by comparing

its peak area to the calibration curve.

Safety and Handling
2-Chlorophenoxyacetic acid should be handled with care in a laboratory setting. It is

important to consult the Safety Data Sheet (SDS) before use.
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Hazard Statement Precautionary Statement

H302: Harmful if swallowed. P264: Wash skin thoroughly after handling.

H315: Causes skin irritation.
P270: Do not eat, drink or smoke when using

this product.

H319: Causes serious eye irritation.
P280: Wear protective gloves/ eye protection/

face protection.

H335: May cause respiratory irritation.
P301+P312: IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of

water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for professional scientific guidance or a comprehensive safety data

sheet. All laboratory work should be conducted in accordance with established safety protocols

and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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